Cas no 1250170-76-3 (Methyl 2-amino-3-(1h-imidazol-1-yl)-2-methylpropanoate)

• Product Name: Methyl 2-amino-3-(1h-imidazol-1-yl)-2-methylpropanoate
• CAS No: 1250170-76-3
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5791885
• PubChem ID: 61919175
• Update Time: 2025-06-08

Methyl 2-amino-3-(1h-imidazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• AKOS011193093
• Methyl 2-amino-3-(1h-imidazol-1-yl)-2-methylpropanoate
• CS-0346722
• EN300-1123571
• 1250170-76-3
• 1H-Imidazole-1-propanoic acid, α-amino-α-methyl-, methyl ester

• Inchi： 1S/C8H13N3O2/c1-8(9,7(12)13-2)5-11-4-3-10-6-11/h3-4,6H,5,9H2,1-2H3
• InChI Key： ZQTJASZUDRLBJU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CN1C=NC=C1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 341.8±32.0 °C(Predicted)
• pka: 6.87±0.10(Predicted)

Additional information on Methyl 2-amino-3-(1h-imidazol-1-yl)-2-methylpropanoate

Methyl 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanoate (CAS No. 1250170-76-3): A Comprehensive Overview

Methyl 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanoate, identified by its CAS number 1250170-76-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and development. The presence of both amino and imidazole functional groups makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel bioactive molecules.

The compound's structure consists of a methyl ester group attached to a propanoate backbone, which is further substituted with an amino group at the second carbon and an imidazole ring at the third carbon. This arrangement not only contributes to its molecular complexity but also opens up numerous possibilities for interactions with biological targets. The imidazole moiety, in particular, is well-known for its role in various biological processes and has been extensively explored in medicinal chemistry due to its ability to form hydrogen bonds and coordinate with metal ions.

In recent years, there has been a growing interest in the development of heterocyclic compounds as pharmacological agents. Among these, imidazole derivatives have shown promise in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The compound Methyl 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanoate represents a promising candidate for further investigation in this context. Its unique structural features suggest potential applications as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

One of the most compelling aspects of this compound is its potential as a building block for drug design. The combination of an amino group and an imidazole ring provides multiple sites for chemical modification, allowing chemists to tailor the properties of the molecule to specific biological targets. For instance, the amino group can be used to introduce various functional groups such as carboxylic acids, amides, or ureas, while the imidazole ring can be further substituted with alkyl or aryl groups to enhance binding affinity.

Recent studies have highlighted the importance of imidazole derivatives in modulating enzyme activity and receptor binding. For example, imidazole-based compounds have been shown to inhibit enzymes involved in metabolic pathways relevant to cancer progression. Additionally, they have demonstrated efficacy in targeting receptors overexpressed in certain neurological disorders. The compound Methyl 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanoate could serve as a valuable starting point for developing new therapeutic agents that leverage these mechanisms.

The synthesis of Methyl 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanoate presents an interesting challenge due to its complex structural features. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have enabled the construction of intricate heterocyclic frameworks in a more streamlined manner. These methodologies not only improve yield but also reduce the number of synthetic steps required, making large-scale production more feasible.

In addition to its synthetic appeal, the compound's potential biological activity makes it an attractive candidate for further exploration. Computational studies have been instrumental in predicting the binding modes of Methyl 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanoate with various biological targets. These studies often employ molecular docking algorithms to model interactions between the compound and proteins or enzymes of interest. Such simulations can provide valuable insights into how the molecule might behave within a biological system and guide the design of more potent derivatives.

The impact of computational chemistry on drug discovery cannot be overstated. By leveraging computational tools, researchers can rapidly screen large libraries of compounds for potential bioactivity without resorting to extensive experimental work. This approach not only saves time but also resources, making it an indispensable tool in modern pharmaceutical research. The compound Methyl 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanoate exemplifies how computational methods can be used to identify promising candidates for further investigation.

As research continues to evolve, new methodologies are being developed to enhance our understanding of molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide high-resolution structures of molecules bound to their targets, offering invaluable insights into mechanisms of action. These structural details are crucial for designing molecules with improved efficacy and reduced side effects.

The future prospects for Methyl 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanoate are promising given its unique structural features and potential applications in drug discovery. Further research is needed to fully elucidate its biological activity and explore its utility as a scaffold for novel therapeutics. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in realizing this potential.

In conclusion, Methyl 2-amino-3-(1H-imidazol-1-yl)-2-methylpropanoate (CAS No. 1250170-76-3) is a fascinating compound with significant implications for pharmaceutical chemistry and biochemistry. Its structural complexity and versatile functional groups make it an ideal candidate for further exploration as a building block for drug design. With continued advancements in synthetic methodologies and computational chemistry, this compound holds great promise for contributing to the development of new therapeutic agents that address unmet medical needs.